Cas no 115327-84-9 (N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine)

• Product Name: N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine
• CAS No: 115327-84-9
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 2170254
• PubChem ID: 14152404
• Update Time: 2025-10-30

N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine
• N'-[(6-chloropyridin-3-yl)methyl]-N'-methylethane-1,2-diamine
• CTOKVOFHFNTSSF-UHFFFAOYSA-N
• SCHEMBL10354594
• 115327-84-9
• N-(2-chloro-5-pyridylmethyl)-N-methylethylenediamine
• AKOS011982378
• (2-AMINOETHYL)[(6-CHLOROPYRIDIN-3-YL)METHYL]METHYLAMINE
• N1-((6-Chloropyridin-3-yl)methyl)-N1-methylethane-1,2-diamine

• MDL： MFCD16846162
• Inchi： 1S/C9H14ClN3/c1-13(5-4-11)7-8-2-3-9(10)12-6-8/h2-3,6H,4-5,7,11H2,1H3
• InChI Key： CTOKVOFHFNTSSF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CN(C)CCN

Computed Properties

• Exact Mass: 199.0876252Da
• Monoisotopic Mass: 199.0876252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 282.7±30.0 °C at 760 mmHg
• Flash Point: 124.8±24.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine

Research Briefing on N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine (CAS: 115327-84-9)

N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine (CAS: 115327-84-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of biologically active molecules. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential therapeutic applications.

Recent literature highlights the role of 115327-84-9 in the development of novel antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains. The researchers utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing antimicrobial efficacy while minimizing cytotoxicity. The results suggest that N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine could serve as a promising scaffold for the design of next-generation antibiotics.

In addition to its antimicrobial potential, 115327-84-9 has been investigated for its role in central nervous system (CNS) drug development. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that this compound interacts with specific neurotransmitter receptors, modulating their activity in a manner that could be beneficial for treating neurological disorders such as Parkinson's disease and depression. The study employed high-throughput screening and molecular docking techniques to elucidate the binding mechanisms, providing valuable insights for future drug design efforts.

The synthetic pathways for N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine have also been a focus of recent research. A team of chemists from the University of Cambridge (2023) developed a novel, scalable synthesis method that improves yield and reduces environmental impact compared to traditional approaches. Their work, published in Organic Process Research & Development, emphasizes the importance of green chemistry principles in the production of pharmaceutical intermediates.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 115327-84-9. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research aims to optimize the pharmacokinetic and pharmacodynamic properties of these molecules, with the goal of advancing them into clinical trials.

In conclusion, N*1*-(6-chloro-pyridin-3-ylmethyl)-n*1*-methyl-ethane-1,2-diamine (CAS: 115327-84-9) represents a versatile chemical entity with significant potential in drug discovery. Its applications span antimicrobial and CNS therapeutics, and recent advances in synthetic chemistry have improved its accessibility for research and development. Continued investigation into its biological activities and optimization of its derivatives will be critical for realizing its full therapeutic potential.